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A Note on Chemical Identification: The CAS number 16065-24-0 as specified in the query does
not correspond to a readily identifiable chemical substance in major databases. However, the
closely related CAS number 16065-83-1 is assigned to the Chromium(lll) ion (Cr3*).[1][2] This
guide will therefore focus on the properties and applications of trivalent chromium and its
compounds, which is likely the intended subject of the query.

Introduction to Trivalent Chromium

Chromium is a first-row transition metal existing in various oxidation states, with the trivalent
(Cr(1l1)) and hexavalent (Cr(VI)) forms being the most common.[3] Trivalent chromium is the
most stable oxidation state of the element and is found naturally in the environment. Unlike the
toxic and carcinogenic hexavalent chromium, Cr(lll) is considered an essential trace element
for normal carbohydrate, protein, and fat metabolism in mammals, although its essentiality has
been a subject of debate.[3][4][5] This guide provides a comprehensive overview of the
physicochemical properties, biological roles, potential therapeutic applications, and analytical
methodologies for trivalent chromium, tailored for researchers and professionals in the field of
drug development.
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Physicochemical Properties of Chromium (ll)
Compounds

Chromium (1) compounds exist in various forms, each with distinct properties. Their solubility
and appearance can vary significantly.[3] Trivalent chromium tends to form octahedral

complexes.
Property Description
Molecular Formula Cr3+
Varies by compound. For example, chromium
(Il1) oxide is a bright green powder, chromium
Appearance (1) acetate is a grey-green to blue-green mass,
and chromium (Ill) nitrate is a pale green
powder.
Generally insoluble in water, with the exception
Solubility of its acetate, the hexahydrate of its chloride,
and its nitrate salts.[3]
o Trivalent chromium is the most stable oxidation
Stability )
state of chromium.
Chromium (l1I) compounds are generally not
Reactivity combustible but may enhance the combustion of

other substances.[6]

Applications in Research and Industry

Trivalent chromium compounds have a wide array of industrial applications, including their use
as pigments, in leather tanning, and as catalysts.[7] In the context of research and drug
development, the focus is primarily on its biological activity.

Biological Role and Nutritional Significance

Trivalent chromium has been identified as an essential nutrient that plays a role in glucose,
protein, and fat metabolism.[3][4] It is believed to potentiate the action of insulin, thereby
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influencing glucose and lipid metabolism.[8][9] However, the European Food Safety Authority
has questioned the evidence for its essentiality.[4]

Potential Therapeutic Applications

The role of chromium (111) in insulin signaling has led to its investigation as a potential
adjunctive therapy for type 2 diabetes and obesity, although clinical trial results have been
conflicting.[9] Recent research has also explored novel chromium (ll1)-based compounds for
their potential antiviral properties against SARS-CoV-2 variants.[10] Furthermore, certain
chromium (II) coordination compounds have demonstrated antimicrobial activity.[11]

Mechanism of Action: Insulin Potentiation

The primary proposed mechanism for chromium (l11)'s biological activity involves its role in the
insulin signaling pathway. It is believed to function through a low-molecular-weight chromium-
binding substance (LMW(Cr), also known as chromodulin.[12][13]

The proposed mechanism is as follows:

Insulin binds to the a-subunit of the insulin receptor on the cell surface.
e This binding activates the tyrosine kinase domain of the B-subunit inside the cell.

e A chromium-dependent oligopeptide, LMWCst, binds to the insulin receptor, further
stimulating its kinase activity.[13]

o This amplified signaling cascade leads to the translocation of glucose transporters (GLUT4)
to the cell membrane, facilitating glucose uptake from the bloodstream.[12]
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Caption: Proposed mechanism of Chromium (lll)-potentiated insulin signaling.

Experimental Protocol: Spectrophotometric
Determination of Chromium (lll)

This protocol outlines a common method for the determination of Cr(lll) in a water sample,
which involves the oxidation of Cr(lll) to Cr(VI) followed by spectrophotometric analysis using
1,5-diphenylcarbazide (DPC).[14]

Materials:
» Stock solution of Cr(Ill) (1000 mg/L)

e Potassium permanganate solution (0.01 M)
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Sodium azide solution (4%)

1,5-diphenylcarbazide (DPC) solution (0.25% in acetone)

Sulfuric acid (1N)

UV-Vis Spectrophotometer

Procedure:

Sample Preparation: Take a known volume of the water sample containing Cr(lll).

Oxidation: Add a few drops of 1N sulfuric acid to acidify the sample. Then, add potassium
permanganate solution dropwise until a faint pink color persists, indicating complete
oxidation of Cr(lIl) to Cr(V1).

Removal of Excess Oxidant: Add sodium azide solution dropwise to decolorize the solution,
which removes the excess permanganate.

Color Development: Add the DPC solution. A violet-colored complex will form with the Cr(VI).

Spectrophotometric Measurement: Measure the absorbance of the solution at the
wavelength of maximum absorbance (around 540 nm) using a UV-Vis spectrophotometer.

Quantification: Determine the concentration of chromium by comparing the absorbance to a
standard calibration curve prepared using known concentrations of a Cr(VI) standard.
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Caption: Workflow for the spectrophotometric determination of Chromium (111).

Safety and Toxicology
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Trivalent chromium compounds are considerably less toxic than hexavalent chromium
compounds.[3] Cr(lll) is poorly absorbed through the gastrointestinal tract. While generally
considered safe at nutritional levels, high doses of chromium supplements have raised some
safety concerns, with some studies suggesting a potential for genotoxicity, although the
evidence is not conclusive.[15][16] All forms of chromium can be toxic at high levels.

Conclusion

Trivalent chromium is a multifaceted element with significant industrial applications and a
debated but potentially important role in human metabolism. For researchers in drug
development, understanding its coordination chemistry, biological interactions, and analytical
methods is crucial for exploring its therapeutic potential, whether as a nutritional supplement or
as a component of novel therapeutic agents. Further research is warranted to fully elucidate its
mechanisms of action and to establish definitive evidence for its efficacy and safety in clinical
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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